Germanium-74
Overview
Description
Germanium-74 is an isotope of germanium. It has a mass number of 74, which represents the number of nucleons (protons and neutrons). The atomic number is 32, indicating it has 32 protons. It also has 42 neutrons . Germanium-74 is stable and has an isotopic mass of 73.92117776 u . It was discovered in 1923 . Germanium-74 is used in the form of Germanium Tetrafluoride gas as a preamorphic implant to prevent silicon wafer from implant dopant channeling .
Synthesis Analysis
Germanium nanowires have been grown using various ‘bottom-up’ synthetic methodologies, including chemical vapor deposition, thermal evaporation, template methods, supercritical fluid synthesis, molecular beam epitaxy, and solution phase synthesis . A unique and novel synthetic route for the synthesis of germanium nanoparticles (GeNP) has been developed using the disproportionation reaction of metastable Ge(I)Br solutions .
Molecular Structure Analysis
The crystal structure of germanium is face-centered cubic, with atoms connected to each other through covalent bonds . The atomic nuclei that are isotonic (same neutron number N = 42) and isobaric (same nucleon number A = 74) with Germanium-74 have been identified .
Chemical Reactions Analysis
Germanium mainly exists in the form of H2GeO3 and some Ge4+ in sulfuric acid solution . With the increase of germanium concentration, H2GeO3 will polymerize in a sulfuric acid solution to form polygermanic acid .
Physical And Chemical Properties Analysis
Germanium-74 has a mass number of 74, atomic number of 32, and isotopic mass of 73.92117776 u . It is a stable isotope with a nuclear binding energy of 645.66482019 MeV per nucleus .
Scientific Research Applications
Electronic and Semiconductor Applications : Germanium is a core material in the semiconductor industry. It has been used in the development of the first all-solid-state electronic amplifier devices, transistors, and is valued for its superior electron and hole mobility when alloyed with silicon (Haller, 2006).
Gamma-Ray Detection : Due to its properties, germanium is prominent in gamma-ray detection. The discovery of the lithium drift process enabled the formation of p-i-n diodes with germanium, leading to highly stable and unsurpassed performance in gamma-ray detectors (Haller, 2006).
Infrared Detectors : Germanium's application extends to far-infrared detectors, particularly in lightly doped forms (Haller, 2006).
Thermistor Devices : Heavily neutron transmutation doped germanium is used in thermistor devices operating at very low temperatures, a few milliKelvin (Haller, 2006).
Optical Fibers and Solar Cells : Germanium is vital in optical fibers, catalysis, infrared optics, and solar cells. Its demand is expected to increase due to its unique properties and applications in these fields (Robertz, Verhelle, & Schurmans, 2015).
Lithium-ion Batteries : Germanium is also notable in the field of lithium-ion batteries due to its high capacity and excellent lithium-ion diffusivity, although it faces challenges due to volume change during lithiation and delithiation processes (Hu, Zhang, Zhang, & Cui, 2016).
Quantum Computing : Germanium is becoming important in quantum computing and spintronics, with properties that support long coherence times for donor spins in isotopically enriched environments (Sigillito et al., 2015).
Safety And Hazards
Future Directions
Germanium is emerging as a versatile material to realize devices capable of encoding, processing, and transmitting quantum information . It is also considered a key material in a ‘More than Moore’ approach to extend chip performance in classical computers beyond the limits imposed by miniaturization . Germanium’s superior semiconducting and optical properties are empowering space exploration and high-speed communication networks here on Earth .
properties
IUPAC Name |
germanium-74 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Ge/i1+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNPVGFCGXDBREM-OUBTZVSYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Ge] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[74Ge] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ge |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70164522 |
Source
|
| Record name | Germanium, isotope of mass 74 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70164522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
73.9211778 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Germanium-74 | |
CAS RN |
15034-59-0 |
Source
|
| Record name | Germanium, isotope of mass 74 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015034590 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Germanium, isotope of mass 74 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70164522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Citations
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